Cas no 15268-49-2 (Propane,2-methyl-1-propoxy-)
Propane,2-methyl-1-propoxy- structure
Product Name:Propane,2-methyl-1-propoxy-
Propane,2-methyl-1-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Propane,2-methyl-1-propoxy-
- 2-methyl-1-propoxypropane
- Ether, isobutyl propyl
- Isobutyl propyl ether
- Isobutylpropyl ether
- Propane, 2-methyl-1-propoxy-
- SCHEMBL130848
- 2-methyl-1-propoxy-propane
- 15268-49-2
- DTXSID20165100
-
- Inchi: 1S/C7H16O/c1-4-5-8-6-7(2)3/h7H,4-6H2,1-3H3
- InChI Key: NKBWHRMIYKMDDN-UHFFFAOYSA-N
- SMILES: O(CCC)CC(C)C
Computed Properties
- Exact Mass: 116.12018
- Monoisotopic Mass: 116.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 41.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.7549
- Melting Point: -95.35°C (estimate)
- Boiling Point: 107.85°C
- Refractive Index: 1.3852
- PSA: 9.23
Propane,2-methyl-1-propoxy- Related Literature
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1. Use of a neural network to determine the normal boiling points of acyclic ethers, peroxides, acetals and their sulfur analoguesDriss Cherqaoui,Didier Villemin,Abdelhalim Mesbah,Jean-Michel Cense,Vladimir Kvasnicka J. Chem. Soc. Faraday Trans. 1994 90 2015
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